Cas no 88641-55-8 (Tetrabutylammonium chloride hydrate)

Tetrabutylammonium chloride hydrate (TBACl·xH₂O) is a quaternary ammonium salt widely used as a phase-transfer catalyst in organic synthesis. Its hydrophilic and lipophilic properties facilitate reactions between immiscible phases, enhancing reaction rates and yields. The compound is particularly valuable in nucleophilic substitution, polymerization, and electrochemical applications due to its stability and solubility in both aqueous and organic media. The hydrate form ensures consistent handling and storage. TBACl·xH₂O is also employed in analytical chemistry as an ion-pairing agent. Its high purity and reliable performance make it a preferred choice for researchers and industrial processes requiring efficient phase-transfer catalysis.
Tetrabutylammonium chloride hydrate structure
88641-55-8 structure
Product Name:Tetrabutylammonium chloride hydrate
CAS No:88641-55-8
MF:C16H38ClNO
MW:295.932024478912
CID:709921
PubChem ID:16212273
Update Time:2025-05-21

Tetrabutylammonium chloride hydrate Chemical and Physical Properties

Names and Identifiers

    • 1-Butanaminium,N,N,N-tributyl-, chloride, hydrate (1:1:1)
    • tetrabutylazanium,chloride,hydrate
    • TBAC HYDRATE
    • Tetrabutylammonium chloride hydrate
    • Tetrabutylammonium chloride monohydrate
    • Tetrabutyl ammonium chloride hydrate
    • TBAC
    • 1-Butanaminium, N,N,N-tributyl-, chloride, monohydrate
    • AK109475
    • Tetrabutylammoniumchlorideh2O
    • Tetrabutylammonium chloride hydrate, 96%
    • AK164110
    • n-Bu4NCl.H2O
    • Bu4NCl.H2O
    • KSC222G0B
    • Tetrabutylammoniumchloridehydrate
    • FODWRUPJCKASBN-UHFFFAOYSA-M
    • BCP24452
    • tetrabuty-lammonium chloride hydrate
    • Tetrabutyl ammon
    • 1-Butanaminium, N,N,N-tributyl-, chloride, monohydrate (9CI)
    • 88641-55-8
    • TETRABUTYLAMMONIUM ION HYDRATE CHLORIDE
    • CS-0166791
    • tetrabutylazanium;chloride;hydrate
    • Tetrabutyl ammonium chloride xhydrate
    • MFCD00149970
    • W-106535
    • DS-4346
    • D70424
    • CS-W013980
    • AKOS016009010
    • tetrabutyl ammonium chloride monohydrate
    • TETRABUTYLAMMONIUM CHLORIDE, HYDRATE 98%
    • DB-049114
    • D70422
    • TETRA-N-BUTYLAMMONIUM CHLORIDE HYDRATE
    • TETRABUTYLAMMONIUM CHLORIDE, HYDRATE???98%
    • SCHEMBL202211
    • 37451-68-6
    • C16H38ClNO
    • MDL: MFCD00149970
    • Inchi: 1S/C16H36N.ClH.H2O/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;;/h5-16H2,1-4H3;1H;1H2/q+1;;/p-1
    • InChI Key: FODWRUPJCKASBN-UHFFFAOYSA-M
    • SMILES: [Cl-].O.CCCC[N+](CCCC)(CCCC)CCCC

Computed Properties

  • Exact Mass: 295.26400
  • Monoisotopic Mass: 295.2641925g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 12
  • Complexity: 116
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 1

Experimental Properties

  • Flash Point: 113 °C
  • PSA: 9.23000
  • LogP: 1.94330

Tetrabutylammonium chloride hydrate Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi

Tetrabutylammonium chloride hydrate Customs Data

  • HS CODE:2923900090
  • Customs Data:

    China Customs Code:

    2923900090

    Overview:

    2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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Additional information on Tetrabutylammonium chloride hydrate

Comprehensive Overview of Tetrabutylammonium chloride hydrate (CAS No. 88641-55-8): Properties, Applications, and Industry Insights

Tetrabutylammonium chloride hydrate (CAS No. 88641-55-8) is a quaternary ammonium salt widely recognized for its versatility in organic synthesis, catalysis, and material science. With the molecular formula (C4H9)4NCl·xH2O, this compound serves as a phase-transfer catalyst (PTC), enabling reactions between immiscible reactants. Its hydrate form enhances solubility in polar solvents, making it indispensable in laboratories and industrial processes. Researchers frequently search for "Tetrabutylammonium chloride hydrate solubility" or "88641-55-8 synthesis applications," reflecting its critical role in modern chemistry.

The growing demand for green chemistry solutions has spotlighted Tetrabutylammonium chloride hydrate as an eco-friendly alternative to traditional catalysts. Its ability to reduce energy consumption and minimize waste aligns with the "sustainable chemical processes" trend, a top priority for industries aiming to meet ESG (Environmental, Social, and Governance) goals. Recent studies also explore its use in "ionic liquid formulations" and "electrochemical applications," addressing queries like "Can Tetrabutylammonium chloride hydrate improve battery performance?"—a hot topic in renewable energy research.

From a technical perspective, Tetrabutylammonium chloride hydrate exhibits remarkable stability under ambient conditions, though proper storage (desiccated, away from moisture) is recommended to maintain efficacy. Analytical techniques such as HPLC and NMR are commonly employed to verify purity, a key concern for purchasers searching for "high-purity 88641-55-8 suppliers." The compound’s low toxicity profile further expands its utility in pharmaceuticals, particularly in "drug delivery systems" and "API intermediate synthesis."

Innovations in nanotechnology have further propelled interest in this compound. For instance, its role in "nanoparticle stabilization" and "surface modification" answers frequent search queries like "How does Tetrabutylammonium chloride hydrate affect nanomaterial properties?" Such applications underscore its cross-disciplinary relevance, bridging gaps between chemistry, materials science, and engineering.

In summary, Tetrabutylammonium chloride hydrate (CAS No. 88641-55-8) remains a cornerstone in both academic and industrial settings. Its adaptability to emerging fields—from sustainable catalysis to advanced material design—ensures its continued prominence. By addressing user queries like "Tetrabutylammonium chloride hydrate vs. non-hydrate forms" or "88641-55-8 safety data," this overview highlights the compound’s multifaceted value while adhering to SEO-driven, reader-centric content standards.

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